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Cat. No.: B12061099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the ring-opening polymerization (ROP) of ε-

caprolactone (ε-CL) using triphenoxyaluminum as a catalyst. Poly(ε-caprolactone) (PCL) is a

biodegradable and biocompatible polyester with significant applications in the biomedical field,

including drug delivery systems, tissue engineering scaffolds, and sutures. The use of

aluminum-based catalysts offers a degree of control over the polymerization process,

influencing the molecular weight and polydispersity of the resulting polymer.

Introduction
The ring-opening polymerization of ε-caprolactone is a versatile method for producing PCL with

controlled properties.[1][2][3] A variety of catalytic systems have been explored for this reaction,

with metal alkoxides being particularly effective.[2] Aluminum complexes, in particular, have

been employed as catalysts for the ROP of cyclic esters.[4][5] This protocol focuses on the use

of triphenoxyaluminum, Al(OPh)₃, as a catalyst for the controlled synthesis of PCL. The

proposed mechanism for this type of polymerization is a coordination-insertion mechanism.[1]

Quantitative Data Summary
The following tables summarize illustrative quantitative data for the triphenoxyaluminum-

catalyzed polymerization of ε-caprolactone under various reaction conditions. These values are
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representative of typical results obtained in controlled ROP reactions and should be used as a

guideline for experimental design.

Table 1: Effect of Monomer-to-Catalyst Ratio on Polymerization of ε-Caprolactone

Entry
[M]₀/[Cat]
₀

Time (h)
Temperat
ure (°C)

Conversi
on (%)

Mₙ (
g/mol )

PDI (Đ)

1 100:1 24 130 95 11,000 1.25

2 200:1 24 130 92 21,500 1.30

3 400:1 24 130 88 40,200 1.45

4 800:1 24 130 85 78,600 1.58

Table 2: Effect of Reaction Temperature on Polymerization of ε-Caprolactone

Entry
[M]₀/[Cat]
₀

Time (h)
Temperat
ure (°C)

Conversi
on (%)

Mₙ (
g/mol )

PDI (Đ)

1 200:1 24 110 85 19,800 1.28

2 200:1 24 130 92 21,500 1.30

3 200:1 24 150 96 22,100 1.42

4 200:1 24 170 97 22,300 1.55

[M]₀/[Cat]₀: Initial molar ratio of monomer to catalyst.

Mₙ: Number-average molecular weight, typically determined by Gel Permeation

Chromatography (GPC).

PDI (Đ): Polydispersity Index (Mₙ/Mₙ), a measure of the distribution of molecular weights.
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ε-Caprolactone (ε-CL): High purity (e.g., 99%). Should be dried over calcium hydride (CaH₂)

and distilled under reduced pressure before use to remove any water, which can act as an

initiator and affect polymerization control.

Triphenoxyaluminum (Al(OPh)₃): Reagent grade. Should be handled under an inert

atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Toluene: Anhydrous, freshly distilled from a suitable drying agent (e.g.,

sodium/benzophenone) under an inert atmosphere.

Methanol: Reagent grade, for precipitation and purification of the polymer.

Chloroform or Tetrahydrofuran (THF): HPLC grade, for polymer characterization by GPC.

Schlenk flasks and glassware: Must be oven-dried and cooled under vacuum or an inert

atmosphere before use.

Inert atmosphere system: Schlenk line or glovebox with nitrogen or argon gas.

General Procedure for Bulk Polymerization of ε-
Caprolactone
The following procedure is a general guideline for the bulk polymerization of ε-caprolactone.
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Preparation of Glassware and Reagents

Charging the Reactor

Dried & Inert Atmosphere

Polymerization Reaction

Heating to Reaction Temperature

Termination and Precipitation

Cooling and Dissolving in Solvent

Purification and Drying

Precipitation in Methanol

Polymer Characterization

Drying under Vacuum

Al(OPh)₃ Catalyst

Coordination of Monomer to Aluminum Center

ε-Caprolactone Monomer

Nucleophilic Attack and Ring-Opening
Intramolecular Attack

Propagating Polymer Chain

Chain Growth

Addition of next Monomer
Poly(ε-caprolactone)Termination/Quenching
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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